Cas no 108534-47-0 (4-(tert-Butyldimethylsiloxy)phenol)

• Product Name: 4-(tert-Butyldimethylsiloxy)phenol
• CAS No: 108534-47-0
• MF: C₁₂H₂₀O₂Si
• MW: 224.37150478363
• MDL: MFCD06200713
• CID: 128052
• PubChem ID: 597388
• Update Time: 2025-09-18

4-(tert-Butyldimethylsiloxy)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 4-(TERT-BUTYLDIMETHYLSILYLOXY)PHENOL9&
• 4-(t-Butyldimethylsiloxy)Phenol
• 4-(tert-Butyldimethylsiloxy)phenol
• 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]Phenol
• 4-([tert-Butyl(dimethyl)silyl]oxy)phenol
• 4-{[tert-butyl(dimethyl)silyl]oxy}phenol
• 4-(t-Butyldimethylsilyloxy)Phenol
• 4-[tert-butyl(dimethyl)silyl]oxyphenol
• 4-(TERT-BUTYLDIMETHYLSILYLOXY)PHENOL 9&
• 4-(tert-butyl-dimethyl-silanyloxy)-phenol
• 4-[(tert-butyldimethylsilyl)oxy]phenol
• MFCD06200713
• SCHEMBL173365
• Phenol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• H11433
• Mono-(Tert-Butyldimethylsilyl)Hydroquinone
• 4-(tert-butyldimethylsilyloxy)-phenol
• C12H20O2Si
• DTXSID20344498
• 4-((tert-butyldimethylsilyl)oxy)phenol
• AKOS025294064
• AS-62046
• Hydroquinone, TBDMS derivative
• 4-(tert-Butyldimethylsiloxy)phenol, 97%
• EN300-1721354
• 4-([tert-Butyl(dimethyl)silyl]oxy)phenol #
• 4-((t-butyldimethylsilyl)oxy)phenol
• 4-(tert-butyldimethylsilyloxy)phenol
• 4-tert-butyldimethylsilyloxyphenol
• 108534-47-0
• FT-0729462
• CS-0204742
• Phenol, 4-t-butyldimethylsilyloxy-
• A848070
• SY043364
• J-002162
• DA-21750

• MDL： MFCD06200713
• Inchi： 1S/C12H20O2Si/c1-12(2,3)15(4,5)14-11-8-6-10(13)7-9-11/h6-9,13H,1-5H3
• InChI Key： KZTVHIZALLBXMO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 224.1233
• Monoisotopic Mass: 224.123256411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: solid
• Density: 0.974
• Melting Point: 60-64 °C (lit.)
• Boiling Point: 266.4±23.0 °C at 760 mmHg
• Flash Point: 114.9±22.6 °C
• Refractive Index: 1.49
• PSA: 29.46
• LogP: 3.77620
• Solubility: Not determined

4-(tert-Butyldimethylsiloxy)phenol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R41
• Safety Term：S26-39
• TSCA：No
• Storage Condition：Store under Nitrogen. Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons